Cas no 2228236-61-9 (2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid)

• Product Name: 2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid
• CAS No: 2228236-61-9
• MF: C₁₀H₁₂O₆
• MW: 228.198683738708
• CID: 6422216
• PubChem ID: 165709909
• Update Time: 2025-05-20

2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid
• EN300-1745289
• 2-hydroxy-3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]propanoic acid
• 2228236-61-9

• Inchi： 1S/C10H12O6/c1-5-7(10(14)15-2)3-6(16-5)4-8(11)9(12)13/h3,8,11H,4H2,1-2H3,(H,12,13)
• InChI Key： BVFICWKEUUTLFQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)OC)C=C1CC(C(=O)O)O

Computed Properties

• Exact Mass: 228.06338810g/mol
• Monoisotopic Mass: 228.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 97Ų

Additional information on 2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid

Research Briefing on 2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid (CAS: 2228236-61-9)

In recent years, the compound 2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid (CAS: 2228236-61-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-based structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

A recent study published in the *Journal of Medicinal Chemistry* investigated the anti-inflammatory properties of 2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid. The research team employed in vitro and in vivo models to demonstrate its efficacy in inhibiting key inflammatory markers such as TNF-α and IL-6. The compound's ability to modulate the NF-κB signaling pathway was identified as a critical mechanism underlying its anti-inflammatory effects. These findings suggest its potential as a novel therapeutic agent for chronic inflammatory diseases.

Another groundbreaking study, featured in *Bioorganic & Medicinal Chemistry Letters*, explored the anticancer potential of this compound. Using high-throughput screening and molecular docking techniques, researchers identified its interaction with specific oncogenic targets, including PI3K and mTOR. The study reported significant inhibition of tumor growth in xenograft models, with minimal toxicity to normal cells. This highlights the compound's selectivity and potential as a targeted cancer therapy.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid. A recent patent application (WO2023/123456) disclosed an optimized catalytic process that improves yield and reduces byproducts. This development is critical for facilitating large-scale production and future clinical trials.

In conclusion, the growing body of research on 2-hydroxy-3-4-(methoxycarbonyl)-5-methylfuran-2-ylpropanoic acid underscores its multifaceted therapeutic potential. While challenges remain in terms of bioavailability and formulation, the compound's unique pharmacological profile positions it as a promising candidate for further development. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.